Cas no 1480-30-4 (L-Leucine,N-(2,2,2-trifluoroacetyl)-)

• Product Name: L-Leucine,N-(2,2,2-trifluoroacetyl)-
• CAS No: 1480-30-4
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 195083
• PubChem ID: 287221
• Update Time: 2025-04-19

L-Leucine,N-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-(2,2,2-trifluoroacetyl)-
• 4-methyl-2-[(2,2,2-trifluoroacetyl)amino]pentanoic acid
• AC1L66WD
• AC1Q5KYH
• AGN-PC-000U3B
• AR-1K0289
• n-(trifluoroacetyl)leucine
• N-CF3CO-(S)-Leu
• n-propyl (2S)-2-trifluoroacetamido-4-methylvalerate
• NSC146775
• N-Trifluoracetyl-L-leucin
• N-trifluoroacetyl-L-leucine
• Tfa-L-leucine
• Tfa-L-Leu-OH
• 1480-30-4
• EN300-6934951
• NSC-146775
• 4-METHYL-2-(2,2,2-TRIFLUOROACETAMIDO)PENTANOIC ACID
• SCHEMBL1535088
• l-Leucine, N-trifluoroacetyl-
• 42266-84-2
• 4-methyl-2-(trifluoroacetamido)pentanoic acid
• DTXSID70301859

• Inchi： 1S/C8H12F3NO3/c1-4(2)3-5(6(13)14)12-7(15)8(9,10)11/h4-5H,3H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key： NTPXJGMMHSVWMF-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 227.07696
• Monoisotopic Mass: 227.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.274g/cm3
• Boiling Point: 315.4ºC at 760mmHg
• Flash Point: 144.6ºC
• Refractive Index: 1.415
• PSA: 66.4
• LogP: 1.55510